Cas no 6245-56-3 (Benzoicacid, 2-hydroxy-4-methoxy-6-propyl-)

• Product Name: Benzoicacid, 2-hydroxy-4-methoxy-6-propyl-
• CAS No: 6245-56-3
• Molecular Formula: C₁₁H₁₄O₄
• Molecular Weight: 210.22646
• CID: 528067
• PubChem ID: 15595747

Benzoicacid, 2-hydroxy-4-methoxy-6-propyl- Properties

Names and Identifiers

• Benzoicacid, 2-hydroxy-4-methoxy-6-propyl-
• 2-hydroxy-4-methoxy-6-propylbenzoic acid
• Divaricatinicacid (6CI)
• p-Anisic acid, 2-hydroxy-6-propyl- (7CI,8CI)
• 2-Propyl-4-methoxy-6-hydroxybenzoesaure
• 6245-56-3
• DTXSID40575409
• CHEBI:144239
• Divaricatinic acid

• InChIKey： INFZQUVBGYTJCV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O4/c1-3-4-7-5-8(15-2)6-9(12)10(7)11(13)14/h5-6,12H,3-4H2,1-2H3,(H,13,14)
• SMILES： CCCC1=C(C(=CC(=C1)OC)O)C(=O)O

Computed Properties

• Exact Mass: 210.08922
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.08920892g/mol
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives